Cas no 35530-64-4 (Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester)

• Product Name: Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester
• CAS No: 35530-64-4
• MF: C₆H₁₁NO₅
• MW: 177.155242204666
• CID: 1471013
• PubChem ID: 20470476
• Update Time: 2025-04-20

Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester
• ethyl 3-hydroxy-2-nitrobutanoate
• ethyl 3-hydroxy-2-nitrobutyrate
• 35530-64-4
• DTXSID20607595
• GUHMWAJNDQQSQA-UHFFFAOYSA-N
• 2-nitro-3-hydroxybutyric acid ethyl ester
• SCHEMBL9075640

• Inchi： 1S/C6H11NO5/c1-3-12-6(9)5(4(2)8)7(10)11/h4-5,8H,3H2,1-2H3
• InChI Key： GUHMWAJNDQQSQA-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.06373
• Monoisotopic Mass: 177.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67